Intramolecular dehydration of mannitol in high-temperature liquid water without acid catalysts†

RSC Advances Pub Date: 2014-09-15 DOI: 10.1039/C4RA09198A

Abstract

Intramolecular dehydration of mannitol in high-temperature liquid water without adding any hazardous acid catalysts and its kinetic analyses were carried out. The dehydration behavior of mannitol was compared with that of sorbitol. 2,5-Anhydromannitol and 1,4-anhydromannitol were major products from the mannitol monomolecular dehydration in contrast with the only major product, 1,4-anhydrosorbitol, from the sorbitol monomolecular dehydration.

Graphical abstract: Intramolecular dehydration of mannitol in high-temperature liquid water without acid catalysts
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